1-(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-yl)-ethanol

• CAS No.: 1032758-24-9
• Molecular Formula: C12H14ClN3O2S
• Molecular Weight: 299.78 g/mol
• IUPAC Name: 1-(2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl)ethanol
• InChI: InChI=1S/C12H14ClN3O2S/c1-7(17)9-6-8-10(19-9)11(15-12(13)14-8)16-2-4-18-5-3-16/h6-7,17H,2-5H2,1H3
• InChI Key: DEYFURBTEDJPSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(S1)C(=NC(=N2)Cl)N3CCOCC3)O

Description

1-(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-yl)-ethanol is a useful research compound. Its molecular formula is C12H14ClN3O2S and its molecular weight is 299.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-morpholinothieno[3,2-d]pyrimidine 4 in THF (General Procedure D-1, 10 mL) at −78° C. was added n-butyllithium (0.94 mL of a 2.5 M solution in hexanes). After stirring for 1 h at −78° C., acetaldehyde (0.33 mL) was added and the mixture was allowed to warm to room temperature over 16 h. The reaction was then quenched with water and extracted into dichloromethane. The combined organics were washed with brine, dried (MgSO4) and reduced in vacuo to yield 1-(2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-yl)-ethanol (540 mg).